Cas no 478029-85-5 (6-Chloro-4-{[(4-methylphenyl)methyl]sulfanyl}-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene)

• Product Name: 6-Chloro-4-{[(4-methylphenyl)methyl]sulfanyl}-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• CAS No: 478029-85-5
• MF: C₁₈H₁₃ClN₂S₂
• MW: 356.892220258713
• CID: 5712389
• PubChem ID: 4436163
• Update Time: 2023-10-15

6-Chloro-4-{[(4-methylphenyl)methyl]sulfanyl}-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Chemical and Physical Properties

Names and Identifiers

• CDS1_001567
• 6-chloro-4-{[(4-methylphenyl)methyl]sulfanyl}-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• Bionet1_004111
• 4-chloro-2-[(4-methylbenzyl)sulfanyl][1]benzothieno[3,2-d]pyrimidine
• DivK1c_002607
• 4-chloro-2-[(4-methylphenyl)methylsulfanyl]-[1]benzothiolo[3,2-d]pyrimidine
• HMS580J13
• 478029-85-5
• 2R-1308
• AKOS005086505
• 4-CHLORO[1]BENZOTHIENO[3,2-D]PYRIMIDIN-2-YL 4-METHYLBENZYL SULFIDE
• [1]Benzothieno[3,2-d]pyrimidine, 4-chloro-2-[[(4-methylphenyl)methyl]thio]-
• 6-Chloro-4-{[(4-methylphenyl)methyl]sulfanyl}-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene

• Inchi： 1S/C18H13ClN2S2/c1-11-6-8-12(9-7-11)10-22-18-20-15-13-4-2-3-5-14(13)23-16(15)17(19)21-18/h2-9H,10H2,1H3
• InChI Key： DXCRJOSUMMYACQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=CC=3S2)N=C(N=1)SCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 356.0208685g/mol
• Monoisotopic Mass: 356.0208685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 574.6±60.0 °C(Predicted)
• pka: -0.16±0.40(Predicted)